Decyl alpha-maltoside
Overview
Description
Decyl alpha-maltoside is a type of glycoside with maltose as the glycone (sugar) functional group . It is a nonionic detergent and is often used for the solubilization and purification of membrane proteins . The empirical formula of Decyl alpha-maltoside is C22H42O11 .
Molecular Structure Analysis
The molecular weight of Decyl alpha-maltoside is 482.56 g/mol . The molecular formula is C22H42O11 . The structure consists of a hydrophilic polar head group and a hydrophobic non-polar tail group .Physical And Chemical Properties Analysis
Decyl alpha-maltoside is a nonionic detergent . It has a critical micelle concentration (CMC) of approximately 1.66 mM in water .Scientific Research Applications
Membrane Protein Crystallization
Decyl alpha-maltoside is widely used in the field of membrane protein crystallization . It is particularly effective in the extraction and stabilization of membrane proteins, which are essential for the transport of charged and large chemicals in and out of the cell .
Protein Structure Preservation
The compound plays a pivotal role in preserving protein structure and function . This makes it an indispensable tool for exploring the intricacies of membrane biology .
Solubilization of Integral Membrane Proteins
Decyl alpha-maltoside is a nonionic detergent commonly used to solubilize integral membrane proteins . This is crucial for the study of these proteins, which are often embedded in the cell membrane .
Protein Complex Solubilization
In addition to individual proteins, Decyl alpha-maltoside is also used to solubilize protein complexes . This allows researchers to study the interactions between different proteins within a complex .
Biochemical Research
Given its ability to solubilize and stabilize proteins, Decyl alpha-maltoside is a crucial tool in biochemical research . It is particularly useful in studies involving membrane proteins, which are often difficult to study due to their location within the cell membrane .
Mechanism of Action
Future Directions
properties
IUPAC Name |
(2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-6-decoxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H42O11/c1-2-3-4-5-6-7-8-9-10-30-21-19(29)17(27)20(14(12-24)32-21)33-22-18(28)16(26)15(25)13(11-23)31-22/h13-29H,2-12H2,1H3/t13-,14-,15-,16+,17-,18-,19-,20-,21+,22-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOQQAWHSKSSAGF-OSZUAXKGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCOC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCO[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H42O11 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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